Cas no 1353985-35-9 (1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone)

• Product Name: 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone
• CAS No: 1353985-35-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 2160937
• Update Time: 2025-08-05

1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone
• 1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)pyrrolidin-1-yl)ethanone
• AM94750
• 1-(3-{[Cyclopropyl-(2-hydroxyethyl)amino]methyl}pyrrolidin-1-yl)ethanone

• Inchi： 1S/C12H22N2O2/c1-10(16)13-5-4-11(8-13)9-14(6-7-15)12-2-3-12/h11-12,15H,2-9H2,1H3
• InChI Key： NNLCAAWQDVHHOI-UHFFFAOYSA-N
• SMILES： OCCN(CC1CN(C(C)=O)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 43.8

Additional information on 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone

1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone: A Comprehensive Overview

1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone, also known by its CAS number 1353985-35-9, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and is characterized by its unique structural features, which include a cyclopropyl group, a hydroxyethyl group, and an amino-methyl substituent on the pyrrolidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropyl group is a three-carbon cyclic alkane that imparts conformational rigidity to the molecule, which can enhance its binding affinity to specific protein targets. The hydroxy group on the ethyl chain adds polarity and hydrogen bonding capabilities, which are crucial for interactions with biological macromolecules. The amino-methyl substituent on the pyrrolidine ring further enhances the molecule's ability to form hydrogen bonds and participate in electrostatic interactions, making it a versatile scaffold for drug design.

Recent studies have explored the potential of 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. By targeting these systems, 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurology, this compound has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, arthritis, and certain types of cancer. Studies have demonstrated that 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating the inflammatory response. This makes it a promising candidate for developing anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic properties of 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone have also been studied extensively. Its high lipophilicity allows it to cross biological membranes easily, enhancing its bioavailability. However, this property also raises concerns about potential off-target effects and toxicity. To address these issues, researchers are exploring various prodrug strategies to improve the selectivity and safety profile of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone in human subjects. Early results have been promising, with the compound demonstrating good tolerability and significant therapeutic benefits in preclinical models. However, more extensive studies are needed to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 1-(3-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS 1353985-35-9) is a promising compound with a wide range of potential applications in medicine. Its unique structural features make it an attractive scaffold for drug design, and ongoing research continues to uncover new avenues for its therapeutic use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.